Cas no 95970-13-1 (Benzene, 1,2,3-tribromo-4-methoxy-)

Benzene, 1,2,3-tribromo-4-methoxy-, is a brominated aromatic compound featuring a methoxy substituent at the para position relative to the tribromo substitution pattern. This structure imparts unique reactivity and selectivity in organic synthesis, particularly in electrophilic aromatic substitution and coupling reactions. The electron-withdrawing bromine groups and electron-donating methoxy moiety create a balanced electronic environment, making it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound’s defined regiochemistry also facilitates controlled functionalization, enabling precise modifications for target molecule synthesis.

Benzene, 1,2,3-tribromo-4-methoxy- structure

95970-13-1 structure

Product name:Benzene, 1,2,3-tribromo-4-methoxy-

CAS No:95970-13-1

MF:C₇H₅Br₃O

MW:344.825999975204

CID:4356352

Benzene, 1,2,3-tribromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,2,3-tribromo-4-methoxy-
- 1,2,3-tribromo-4-methoxybenzene
- Inchi： 1S/C7H5Br3O/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
- InChI Key： NKWYZAWFQZLPSU-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=C(OC)C(Br)=C1Br

Experimental Properties

Density: 2.128±0.06 g/cm3(Predicted)
Melting Point: 101 °C
Boiling Point: 314.2±37.0 °C(Predicted)

Benzene, 1,2,3-tribromo-4-methoxy- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-40249052-1.0g	1,2,3-tribromo-4-methoxybenzene	95970-13-1	95%	1.0g	$0.0	2022-12-09
Alichem	A015001177-250mg	2,3,4-Tribromoanisole	95970-13-1	97%	250mg	$480.00	2023-08-31
Alichem	A015001177-500mg	2,3,4-Tribromoanisole	95970-13-1	97%	500mg	$839.45	2023-08-31
Alichem	A015001177-1g	2,3,4-Tribromoanisole	95970-13-1	97%	1g	$1504.90	2023-08-31

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4. Trends in C–O and N–O bond scission on rutile oxides described using oxygen vacancy formation energies†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1,2,3-tribromo-4-methoxy-

Comprehensive Overview of Benzene, 1,2,3-tribromo-4-methoxy- (CAS No. 95970-13-1)

Benzene, 1,2,3-tribromo-4-methoxy- (CAS No. 95970-13-1) is a halogenated aromatic compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. This compound, characterized by the presence of three bromine atoms and a methoxy group on a benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular structure, C7H5Br3O, combines the reactivity of brominated aromatics with the stability conferred by the methoxy substituent, making it a valuable building block for more complex molecules.

In recent years, the demand for halogenated aromatic compounds like 1,2,3-tribromo-4-methoxybenzene has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced material science. Researchers are particularly interested in its role as a precursor for catalysts and ligands in cross-coupling reactions, which are pivotal in modern organic chemistry. The compound’s ability to undergo selective functionalization further enhances its appeal, enabling the synthesis of tailored derivatives for specific applications.

One of the most frequently asked questions about Benzene, 1,2,3-tribromo-4-methoxy- revolves around its synthetic routes and purification methods. Common synthesis approaches involve the bromination of 4-methoxybenzene derivatives under controlled conditions, followed by chromatographic purification to achieve high purity. Advanced techniques such as HPLC and NMR spectroscopy are often employed to verify the compound’s identity and assess its quality, ensuring reproducibility in research and industrial settings.

Environmental and safety considerations are also critical when handling 95970-13-1. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under normal conditions makes it a relatively safe choice for experimental work, though disposal should adhere to local guidelines to minimize ecological impact.

The growing interest in sustainable chemistry has prompted investigations into greener alternatives for synthesizing halogenated aromatics like 1,2,3-tribromo-4-methoxybenzene. Researchers are exploring catalytic bromination methods that reduce waste and energy consumption, aligning with the principles of green chemistry. Such innovations not only improve efficiency but also address concerns about the environmental footprint of chemical manufacturing.

From a commercial perspective, Benzene, 1,2,3-tribromo-4-methoxy- is available through specialized chemical suppliers, often with customizable purity grades to meet diverse research needs. Pricing and availability can vary based on market demand and production scale, making it essential for buyers to verify specifications before procurement. The compound’s CAS No. 95970-13-1 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

In summary, Benzene, 1,2,3-tribromo-4-methoxy- represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile continue to inspire new applications, from drug discovery to material engineering. As research progresses, this compound is likely to remain a focal point for scientists seeking to unlock the potential of halogenated aromatics in cutting-edge technologies.